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Compound of Interest

Compound Name: Binodenoson

Cat. No.: B1235547

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Binodenoson, a
selective A2A adenosine receptor agonist, in animal models of cardiovascular disease. The
information is intended to guide researchers in designing and executing preclinical studies to
evaluate the therapeutic potential of Binodenoson.

Introduction

Binodenoson (also known as MRE-0470 and WRC-0470) is a potent and highly selective
agonist for the adenosine A2A receptor. Activation of A2A receptors on vascular smooth muscle
cells leads to vasodilation, particularly in the coronary arteries. This mechanism makes
Binodenoson a valuable tool for pharmacological stress testing in myocardial perfusion
imaging and a potential therapeutic agent for various cardiovascular conditions characterized
by ischemia. These notes focus on its application in preclinical animal models to study its
effects on cardiovascular physiology and disease.

Mechanism of Action

Binodenoson exerts its primary cardiovascular effects through the activation of the A2A
adenosine receptor, a G-protein coupled receptor. The signaling pathway is initiated by the
binding of Binodenoson to the A2A receptor on the surface of vascular smooth muscle cells.
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This binding activates the associated Gs protein, which in turn stimulates adenylyl cyclase to
increase the intracellular concentration of cyclic adenosine monophosphate (CAMP). Elevated
cAMP levels activate Protein Kinase A (PKA), leading to the phosphorylation of downstream
targets that ultimately cause smooth muscle relaxation and vasodilation.
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Vascular Smooth Muscle Cell
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 To cite this document: BenchChem. [Application Notes and Protocols for Binodenoson in
Preclinical Cardiovascular Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235547#binodenoson-dosage-for-animal-studies-of-
cardiovascular-disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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